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For Researchers, Scientists, and Drug Development Professionals

Introduction
Three-dimensional (3D) organoid cultures have emerged as powerful in vitro models that more

accurately recapitulate the complex architecture and physiology of human organs compared to

traditional 2D cell cultures. These self-organizing structures are invaluable tools for disease

modeling, drug discovery, and regenerative medicine. A key challenge in organoid research is

the efficient and robust expansion of organoid lines from primary tissues. NIBR-LTSi, a
selective small-molecule inhibitor of Large Tumor Suppressor Kinase (LATS), has been

identified as a potent facilitator of organoid growth. By modulating the Hippo signaling pathway,

NIBR-LTSi promotes the proliferation and maintenance of tissue stem cells, enabling the

expansion of organoids derived from various human and mouse tissues.[1][2]

This document provides detailed application notes and protocols for the use of NIBR-LTSi in
3D organoid culture, intended to guide researchers in leveraging this compound to enhance

their organoid-based studies.

Mechanism of Action: The Hippo-YAP Signaling
Pathway
NIBR-LTSi functions by inhibiting the LATS1 and LATS2 kinases, which are core components

of the Hippo signaling pathway.[1] In its active state, the Hippo pathway phosphorylates the
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transcriptional co-activator Yes-associated protein (YAP), leading to its cytoplasmic retention

and subsequent degradation. This prevents YAP from translocating to the nucleus and

activating gene transcription associated with cell proliferation and stemness.

By inhibiting LATS kinases, NIBR-LTSi prevents the phosphorylation of YAP. As a result,

unphosphorylated YAP is free to enter the nucleus, where it binds to TEAD transcription factors

and initiates the expression of target genes that drive cell proliferation and expansion of stem

cell compartments within organoids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding
tissue stem cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for NIBR-LTSi in 3D
Organoid Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603443#protocol-for-using-nibr-ltsi-in-3d-organoid-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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